Cas no 1006951-90-1 (ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetate)

• Product Name: ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetate
• CAS No: 1006951-90-1
• MF: C₉H₁₃N₃O₆S
• MW: 291.281020879745
• MDL: MFCD08556284
• CID: 3060281
• PubChem ID: 19614717
• Update Time: 2025-04-21

ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetate Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-3-nitro-pyrazol-1-ylmethanesulfonyl)-acetic acid ethyl ester
• ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetate
• AKOS015922041
• 1006951-90-1
• STK351192
• ethyl 2-[(5-methyl-3-nitropyrazol-1-yl)methylsulfonyl]acetate
• ethyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfonyl}acetate
• ethyl 2-[(5-methyl-3-nitropyrazol-1-yl)methanesulfonyl]acetate
• BBL040890
• EN300-230948
• Ethyl2-(((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetate
• Ethyl 2-(((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetate
• ethyl 2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetate
• AKOS000313629
• ETHYL 2-{[(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETATE
• CS-0299172

• MDL： MFCD08556284
• Inchi： 1S/C9H13N3O6S/c1-3-18-9(13)5-19(16,17)6-11-7(2)4-8(10-11)12(14)15/h4H,3,5-6H2,1-2H3
• InChI Key： SVPSFEDUXFWYHW-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(CN1C(C)=CC([N+](=O)[O-])=N1)(=O)=O

Computed Properties

• Exact Mass: 291.053
• Monoisotopic Mass: 291.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133A^2
• XLogP3: 0.5